Cas no 141078-97-9 (Pyridine,4-[4-(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]-)
141078-97-9 structure
Product Name:Pyridine,4-[4-(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]-
CAS No:141078-97-9
MF:C21H18N4O
MW:342.393824100494
CID:159983
PubChem ID:3072151
Update Time:2025-04-19
Pyridine,4-[4-(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,4-[4-(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]-
- 4-[4-(4-methylphenyl)-5-(phenoxymethyl)-1,2,4-triazol-3-yl]pyridine
- Pyridine, 4-(4-(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl)-
- BRN 5451656
- 141078-97-9
- 4-(4-(4-Methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl)pyridine
- DTXSID20161546
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- Inchi: 1S/C21H18N4O/c1-16-7-9-18(10-8-16)25-20(15-26-19-5-3-2-4-6-19)23-24-21(25)17-11-13-22-14-12-17/h2-14H,15H2,1H3
- InChI Key: MAQKZACFIFXJSU-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)CC1=NN=C(C2C=CN=CC=2)N1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 342.14824
- Monoisotopic Mass: 342.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 52.8Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 580.9°Cat760mmHg
- Flash Point: 305.1°C
- Refractive Index: 1.64
- PSA: 52.83
Pyridine,4-[4-(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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